1-(4-methoxyphenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide
Overview
Description
1-(4-methoxyphenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H19N7O2 and its molecular weight is 389.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-methoxyphenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide is 389.16002287 g/mol and the complexity rating of the compound is 549. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(4-methoxyphenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-methoxyphenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry
Heterocycles based on the 1,2,3-triazole moiety, such as the compound , have been utilized in the development of several medicinal scaffolds. These demonstrate a range of activities including anti-HIV, antitubercular, antiviral, antibacterial, and anticancer .
Organic Synthesis
The 1,2,3-triazole moiety is also a valuable tool in organic synthesis. It can act as a synthetic intermediate in the construction of more complex molecules .
Polymer Chemistry
In the field of polymer chemistry, 1,2,3-triazoles can be used to create polymers with unique properties. They can contribute to the stability, flexibility, and functionality of the resulting material .
Supramolecular Chemistry
1,2,3-Triazoles play a significant role in supramolecular chemistry. They can act as bridging units in the construction of supramolecular architectures .
Bioconjugation
The compound can be used in bioconjugation, a process that involves attaching two biomolecules together. This can be useful in various biological and medical applications .
Chemical Biology
In chemical biology, 1,2,3-triazoles can be used as probes to study biological systems. They can help scientists understand the structure and function of various biomolecules .
Fluorescent Imaging
1,2,3-Triazoles can be used in fluorescent imaging. They can act as fluorophores, emitting light upon excitation. This can be useful in various imaging applications .
Materials Science
In materials science, 1,2,3-triazoles can be used to create materials with unique properties. They can contribute to the stability, flexibility, and functionality of the resulting material .
Mechanism of Action
Target of Action
Compounds with a 1,2,3-triazole nucleus have been reported to exhibit various biological activities, suggesting they may interact with multiple targets .
Mode of Action
It is known that the anticancer activity of molecules with a 1,2,3-triazole moiety is due to the n1 and n2 nitrogen atoms of the triazole moiety that actively contribute to binding to the active site of enzymes .
Biochemical Pathways
Compounds with a 1,2,3-triazole nucleus have been reported to inhibit tumor proliferation, invasion, and metastasis , suggesting they may affect pathways related to cell growth and division.
Result of Action
Compounds with a 1,2,3-triazole nucleus have been reported to exhibit various biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and analgesic effects .
properties
IUPAC Name |
1-(4-methoxyphenyl)-5-methyl-N-[4-(5-methyltriazol-1-yl)phenyl]triazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N7O2/c1-13-12-21-24-26(13)16-6-4-15(5-7-16)22-20(28)19-14(2)27(25-23-19)17-8-10-18(29-3)11-9-17/h4-12H,1-3H3,(H,22,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSJYKJDNFMWUPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=NN1C2=CC=C(C=C2)NC(=O)C3=C(N(N=N3)C4=CC=C(C=C4)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N7O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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